2-(4-fluorophenyl)-6-methyl-1H-pyrimidin-4-one

• IUPAC Name: 2-(4-fluorophenyl)-6-methyl-1H-pyrimidin-4-one
• InChI: InChI=1S/C11H9FN2O/c1-7-6-10(15)14-11(13-7)8-2-4-9(12)5-3-8/h2-6H,1H3,(H,13,14,15)
• InChI Key: DXNIKSZCYOCSOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N=C(N1)C2=CC=C(C=C2)F
• Molecular Formula: C11H9FN2O
• Molecular Weight: 204.20 g/mol

Description

Compound “2-(4-fluorophenyl)-6-methyl-1H-pyrimidin-4-one” is a chemical entity with significant interest in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of compound “2-(4-fluorophenyl)-6-methyl-1H-pyrimidin-4-one” involves multiple steps, including the use of specific reagents and catalysts under controlled conditions. The exact synthetic route may vary depending on the desired purity and yield. Common methods include:

Step 1: Initial reaction involving [specific reagents] under [specific conditions].

Step 2: Intermediate formation through [specific reaction].

Step 3: Final product obtained by [specific purification method].

Industrial Production Methods: In industrial settings, the production of compound “this compound” is scaled up using optimized processes to ensure cost-effectiveness and high yield. This often involves:

Large-scale reactors: for the initial synthesis.

Continuous flow systems: to maintain consistent reaction conditions.

Advanced purification techniques: to achieve the desired product quality.

Chemical Reactions Analysis

Types of Reactions: Compound “2-(4-fluorophenyl)-6-methyl-1H-pyrimidin-4-one” undergoes various chemical reactions, including:

Oxidation: Reaction with oxidizing agents to form [oxidized product].

Reduction: Reaction with reducing agents to yield [reduced product].

Substitution: Replacement of specific functional groups under [specific conditions].

Common Reagents and Conditions:

Oxidizing Agents: [Examples of oxidizing agents].

Reducing Agents: [Examples of reducing agents].

Substitution Reagents: [Examples of substitution reagents].

Major Products:

Scientific Research Applications

Compound “2-(4-fluorophenyl)-6-methyl-1H-pyrimidin-4-one” has a wide range of applications in scientific research:

Chemistry: Used as a reagent in various chemical reactions and synthesis of complex molecules.

Biology: Studied for its potential effects on biological systems, including [specific biological processes].

Medicine: Investigated for its therapeutic potential in treating [specific medical conditions].

Industry: Utilized in the production of [specific industrial products], contributing to advancements in [specific industries].

Mechanism of Action

The mechanism of action of compound “2-(4-fluorophenyl)-6-methyl-1H-pyrimidin-4-one” involves its interaction with specific molecular targets and pathways:

Molecular Targets: [List of molecular targets].

Pathways Involved: [Description of pathways]. The compound exerts its effects by [specific mechanism], leading to [specific outcomes].

Comparison with Similar Compounds

• Compound A
• Compound B
• Compound C

Comparison: Compared to similar compounds, “2-(4-fluorophenyl)-6-methyl-1H-pyrimidin-4-one” exhibits unique properties such as [specific properties], making it particularly valuable for [specific applications]. The differences in [specific aspects] highlight its uniqueness and potential advantages over other compounds.